N-cyclopropyl-1-{[5-(4-methoxybenzoyl)-1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl]carbonyl}piperidine-3-carboxamide

• IUPAC Name: 11-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-8-(thiophen-2-ylmethyl)-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9-triene-7,12-dione
• InChI: InChI=1S/C20H21N5O3S2/c1-13-4-7-22(8-5-13)16(26)12-24-20(28)25-15-6-10-30-17(15)18(27)23(19(25)21-24)11-14-3-2-9-29-14/h2-3,6,9-10,13H,4-5,7-8,11-12H2,1H3
• InChI Key: NFJDMHDLFWWWOE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CN2C(=O)N3C4=C(C(=O)N(C3=N2)CC5=CC=CS5)SC=C4
• Molecular Formula: C20H21N5O3S2
• Molecular Weight: 443.5 g/mol

Description

N-cyclopropyl-1-{[5-(4-methoxybenzoyl)-1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl]carbonyl}piperidine-3-carboxamide is a useful research compound. Its molecular formula is C20H21N5O3S2 and its molecular weight is 443.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Compounds with structural similarities, including various pyrazole, pyridine, and carboxamide derivatives, have been synthesized and characterized to evaluate their chemical properties and potential biological activities. For example, Hassan et al. (2014) synthesized 5-amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and explored their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan, Hafez, & Osman, 2014).

Biological Activities

The potential biological activities of such compounds are a major focus of research, particularly their cytotoxic effects against various cancer cell lines and their interaction with biological targets. For instance, Möller et al. (2017) discovered high-affinity dopamine receptor partial agonists by incorporating a pyrazolo[1,5-a]pyridine heterocyclic appendage, demonstrating the feasibility to design G protein-biased partial agonists as novel therapeutics (Möller et al., 2017).

Antimicrobial and Antifungal Activities

The antimicrobial and antifungal activities of compounds within this chemical class have also been investigated. For example, Patel et al. (2011) explored the synthesis and antimicrobial activity of new pyridine derivatives, providing insights into the potential application of these compounds in addressing microbial resistance (Patel, Agravat, & Shaikh, 2011).